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Compound of Interest

Compound Name: Penicillamine-d3

Cat. No.: B10823377

The following guide provides essential safety and logistical information for the proper disposal
of Penicillamine-d3, a deuterated analog of Penicillamine often used as an internal standard
in research.[1][2] Adherence to these procedures is critical for ensuring laboratory safety,
environmental protection, and regulatory compliance.

Immediate Safety and Disposal Protocol

Penicillamine-d3, like its non-deuterated counterpart, must be handled as a hazardous
chemical. It should never be disposed of with household garbage or discharged into the
sewage system.[3] The primary disposal method involves treating it as special or hazardous
waste, managed through a licensed waste disposal service in accordance with official
regulations.[4][5]

Step-by-Step Disposal Procedure:
o Waste Segregation:

o Collect all waste Penicillamine-d3, including pure substance, contaminated labware (e.g.,
pipette tips, vials), and solutions, in a designated and clearly labeled hazardous waste
container.

o Ensure waste containers are compatible with the chemical and are kept securely closed
when not in use.
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Container Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name
"Penicillamine-d3," and any relevant hazard pictograms as indicated by the Safety Data
Sheet (SDS).

Storage:

o Store the sealed waste container in a designated, well-ventilated satellite accumulation
area, away from incompatible materials.[4]

Arrange for Pickup:

o Contact your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the collection and proper disposal of
the waste.

Empty Packaging:

o Uncleaned or empty packaging must also be disposed of according to official regulations,
as it may retain chemical residues.[3]

Hazard and Disposal Data Summary

The following table summarizes key quantitative and qualitative data pertinent to the safe
handling and disposal of Penicillamine and its deuterated forms.
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Parameter

Information

Source Citation

GHS Hazard Classifications

Skin Irritation (Category 2),
Serious Eye Irritation
(Category 2A), Specific target
organ toxicity - single exposure
(Category 3, Respiratory
irritation), Reproductive toxicity

(Category 2)

[3]

Hazard Statements

H315: Causes skin irritation,
H319: Causes serious eye
irritation, H335: May cause
respiratory irritation, H361:
Suspected of damaging fertility
or the unborn child

[3]

Environmental Hazards

Water hazard class 1 (Self-
assessment): slightly
hazardous for water. Do not
allow undiluted product or
large quantities to reach
ground water, water courses,

or sewage systems.

[3]

Primary Disposal Method

Dispose of contents and
container to an approved
waste disposal plant or a
hazardous/special waste

collection point.

[4]115]

Prohibited Disposal Methods

Must not be disposed of with
household garbage. Do not
allow the product to reach the

sewage system.

[3]

Regulatory Framework

Disposal must be in
accordance with local,
regional, national, and/or

international regulations (e.g.,

[4]16]
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EPA, RCRA in the United
States).

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Penicillamine-d3 waste in a laboratory setting.
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Penicillamine-d3 Disposal Workflow

Penicillamine-d3 Waste Generated

Is original container empty?

No Yes

Triple-rinse empty container
with appropriate solvent

Segregate into a designated
Hazardous Waste Container

Collect rinsate as Dispose of decontaminated
hazardous waste container as per lab protocol

Label container with chemical name
and hazard symbols

Store sealed container in a
designated Satellite Accumulation Area

Arrange for pickup by licensed
Hazardous Waste Disposal Service

Disposal Complete & Documented

Click to download full resolution via product page

Caption: Workflow for Penicillamine-d3 waste disposal.
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Disclaimer: This information is intended as a guide and may not be exhaustive. Always consult
the specific Safety Data Sheet (SDS) for the product you are using and follow all applicable
local, state, and federal regulations. Your institution's Environmental Health & Safety (EHS)
department is the primary resource for specific guidance on waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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